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Compound of Interest

Compound Name: 2-Mercaptobenzoic Acid

Cat. No.: B014476 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for 2-
Mercaptobenzoic acid (also known as Thiosalicylic acid). The information is compiled and

presented to meet the needs of professionals in research and drug development, with a focus

on detailed data presentation, experimental methodologies, and the biological context of its

interactions.

Chemical and Physical Properties
2-Mercaptobenzoic acid is an organosulfur compound that presents as a yellow, crystalline

solid.[1][2] It is slightly soluble in hot water and soluble in organic solvents such as alcohol,

ether, and glacial acetic acid.[3] The stability of 2-Mercaptobenzoic acid is a key consideration

in its handling; exposure to air can lead to its oxidation to form dithiosalicylic acid.[4][5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b014476?utm_src=pdf-interest
https://www.benchchem.com/product/b014476?utm_src=pdf-body
https://www.benchchem.com/product/b014476?utm_src=pdf-body
https://www.benchchem.com/product/b014476?utm_src=pdf-body
https://www.chemimpex.com/products/24480
https://en.wikipedia.org/wiki/Thiosalicylic_acid
https://www.researchgate.net/publication/397132847_Alkyl_Derivatives_of_2-Mercaptobenzoic_Acid_Exhibit_Dual_Anti-Inflammatory_and_Antioxidant_Activities_Combined_In_Vivo_In_Vitro_and_In_Silico_Evaluation
https://www.benchchem.com/product/b014476?utm_src=pdf-body
https://www.medchemexpress.com/thiosalicylic-acid.html
https://pubmed.ncbi.nlm.nih.gov/4392991/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014476?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference(s)

Molecular Formula C₇H₆O₂S [3][6][7][8]

Molecular Weight 154.19 g/mol [3][6][7][8]

CAS Number 147-93-3 [3][6][7][8]

Appearance
Yellow to green powder or pale

yellow crystalline solid
[6][9]

Melting Point 164-169 °C [3][9]

Boiling Point 234.3 °C at 760 mmHg [3]

Flash Point 95.5 °C [3]

Density 1.48 - 1.50 g/cm³ at 20 °C [6]

Water Solubility Soluble in hot water [3]

Solubility in other solvents
Soluble in alcohol (200 mg/L),

ether, and glacial acetic acid
[3]

pKa 4.05 at 20 °C [10]

Vapor Pressure 0.00979 mmHg at 25 °C [3]

Hazard Identification and Classification
2-Mercaptobenzoic acid is classified as a hazardous substance. It is harmful if swallowed,

inhaled, or comes into contact with skin.[3] It is known to cause skin irritation, serious eye

irritation, and may cause respiratory irritation.[2][4]

Hazard Classification Category GHS Hazard Statement

Skin Irritation Category 2 H315: Causes skin irritation

Eye Irritation Category 2
H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation
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GHS Pictogram:

alt text

Signal Word: Warning

Toxicological Information
The toxicological properties of 2-Mercaptobenzoic acid have not been fully investigated.[1]

However, available data indicates that it can cause gastrointestinal irritation with symptoms of

nausea, vomiting, and diarrhea if ingested.[1] Inhalation may lead to respiratory tract irritation.

[1] While specific LD50 and LC50 data are not readily available in the provided search results,

it is established that mercaptans, as a class of compounds, can cause nausea and headache,

with high concentrations potentially leading to unconsciousness.[1]

Endpoint Result Reference(s)

Acute Oral Toxicity
Harmful if swallowed. Causes

gastrointestinal irritation.
[1][3]

Acute Dermal Toxicity
Harmful in contact with skin.

Causes skin irritation.
[1][3]

Acute Inhalation Toxicity
Harmful if inhaled. Causes

respiratory tract irritation.
[1][3]

Serious Eye Damage/Irritation Causes serious eye irritation. [2][4]

Carcinogenicity

No component of this product

present at levels greater than

or equal to 0.1% is identified

as a probable, possible or

confirmed human carcinogen

by IARC.

[2][11]

Germ Cell Mutagenicity No data available [9]

Reproductive Toxicity No data available [4]

Experimental Protocols
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Detailed experimental protocols for assessing the safety of chemical substances are critical for

reproducible and reliable results. Below are representative methodologies for key toxicological

endpoints relevant to 2-Mercaptobenzoic acid, based on established guidelines and related

studies.

In Vivo Anti-Inflammatory Activity Assessment:
Carrageenan-Induced Paw Edema
This protocol is adapted from a study on derivatives of 2-Mercaptobenzoic acid and

represents a standard method for evaluating anti-inflammatory potential.[3]

Objective: To determine the anti-inflammatory effect of 2-Mercaptobenzoic acid in a rat model

of acute inflammation.

Methodology:

Animal Model: Male Wistar albino rats are used.

Acclimatization: Animals are acclimatized to laboratory conditions for a week prior to the

experiment.

Grouping: Rats are divided into experimental and control groups.

Test Substance Administration: 2-Mercaptobenzoic acid is administered orally at various

doses (e.g., 10, 15, and 20 mg/kg). A control group receives the vehicle, and a positive

control group receives a known anti-inflammatory drug like indomethacin.[3]

Induction of Inflammation: One hour after administration of the test substance, a 1% solution

of carrageenan is injected into the sub-plantar region of the right hind paw of each rat to

induce edema.

Measurement of Edema: Paw volume is measured using a plethysmometer at regular

intervals (e.g., 1, 2, 3, and 4 hours) after carrageenan injection.

Data Analysis: The percentage of inhibition of paw edema is calculated for each group

relative to the control group.
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Preparation Experiment Analysis

Acclimatize Rats Group Animals Administer Test Substance
(2-Mercaptobenzoic Acid)
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Calculate % Inhibition Evaluate Anti-inflammatory

Activity

Click to download full resolution via product page

Caption: Workflow for Carrageenan-Induced Paw Edema Assay.

In Vitro Skin Irritation: Reconstructed Human Epidermis
(RhE) Test
This protocol is based on the principles of the OECD Test Guideline 439 for in vitro skin

irritation.

Objective: To assess the potential of 2-Mercaptobenzoic acid to cause skin irritation using a

reconstructed human epidermis model.

Methodology:

Test System: A commercially available reconstructed human epidermis model (e.g.,

EpiDerm™, EpiSkin™) is used.

Preparation: The tissue constructs are pre-incubated in a sterile, defined medium.

Application of Test Substance: A defined amount of 2-Mercaptobenzoic acid (as a solid or

dissolved in a suitable solvent) is applied topically to the surface of the epidermis.

Exposure: The tissues are exposed to the test substance for a specified period (e.g., 60

minutes).

Rinsing and Post-Incubation: After exposure, the tissues are thoroughly rinsed to remove the

test substance and then incubated in fresh medium for a post-exposure period (e.g., 42

hours).
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Viability Assessment: Cell viability is determined using a quantitative assay, typically the MTT

(3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. The optical density of

the extracted formazan is measured spectrophotometrically.

Data Analysis: The viability of the treated tissues is expressed as a percentage of the viability

of the negative control tissues. A reduction in viability below a certain threshold (e.g., 50%)

indicates that the substance is an irritant.

In Vivo Eye Irritation and Corrosion: Rabbit Eye Test
This protocol is based on the principles of the OECD Test Guideline 405. It should be noted

that in vivo eye irritation testing is increasingly being replaced by in vitro alternatives where

possible.

Objective: To determine the potential for 2-Mercaptobenzoic acid to cause irritation or

corrosion to the eye.

Methodology:

Animal Model: Healthy, young adult albino rabbits are used.

Pre-examination: Both eyes of each animal are examined for any pre-existing irritation or

defects.

Application of Test Substance: A small, measured amount of 2-Mercaptobenzoic acid (e.g.,

0.1 mL of a solution or 100 mg of a solid) is instilled into the conjunctival sac of one eye of

each rabbit. The other eye serves as a control.

Observation: The eyes are examined for ocular reactions at 1, 24, 48, and 72 hours after

instillation. Observations are made on the cornea (opacity), iris, and conjunctiva (redness,

swelling, discharge).

Scoring: Ocular lesions are scored according to a standardized system (e.g., Draize scale).

Data Analysis: The scores are used to classify the substance based on the severity and

reversibility of the eye irritation.
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Biological Activity and Potential Signaling Pathways
While the direct signaling pathways of 2-Mercaptobenzoic acid are not extensively detailed in

the available literature, its derivatives have been studied for their anti-inflammatory and

antioxidant properties.[3] The structural similarities to salicylic acid and the design of its

derivatives suggest a likely interaction with the arachidonic acid signaling cascade, a key

pathway in inflammation.

The proposed mechanism involves the inhibition of cyclooxygenase (COX) and lipoxygenase

(LOX) enzymes. These enzymes are critical for the synthesis of pro-inflammatory mediators

such as prostaglandins and leukotrienes from arachidonic acid.[3] By inhibiting these enzymes,

2-Mercaptobenzoic acid and its derivatives can reduce the inflammatory response.
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Caption: Proposed Anti-Inflammatory Mechanism of 2-Mercaptobenzoic Acid.
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Safe Handling and Storage
Handling:

Handle in a well-ventilated area.[4]

Wear suitable protective clothing, including gloves and safety goggles with side-shields.[1][4]

Avoid contact with skin and eyes.[4]

Avoid the formation of dust and aerosols.[4]

Use non-sparking tools to prevent fire caused by electrostatic discharge.[4]

Storage:

Store in a tightly closed container.[1][4]

Keep in a dry, cool, and well-ventilated place.[1][4]

Store away from incompatible materials and foodstuff containers.[4]

The substance is sensitive to air and light; store under an inert atmosphere if possible.[1][3]

First Aid Measures
Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and seek immediate medical attention.[4]

Skin Contact: Remove contaminated clothing immediately. Wash off with soap and plenty of

water. Consult a doctor if irritation persists.[4]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. Seek immediate medical attention.[4]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and drink plenty of water. Seek immediate medical attention.[1][9]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.medchemexpress.com/thiosalicylic-acid.html
https://www.chemimpex.com/products/24480
https://www.medchemexpress.com/thiosalicylic-acid.html
https://www.medchemexpress.com/thiosalicylic-acid.html
https://www.medchemexpress.com/thiosalicylic-acid.html
https://www.medchemexpress.com/thiosalicylic-acid.html
https://www.chemimpex.com/products/24480
https://www.medchemexpress.com/thiosalicylic-acid.html
https://www.chemimpex.com/products/24480
https://www.medchemexpress.com/thiosalicylic-acid.html
https://www.medchemexpress.com/thiosalicylic-acid.html
https://www.chemimpex.com/products/24480
https://www.researchgate.net/publication/397132847_Alkyl_Derivatives_of_2-Mercaptobenzoic_Acid_Exhibit_Dual_Anti-Inflammatory_and_Antioxidant_Activities_Combined_In_Vivo_In_Vitro_and_In_Silico_Evaluation
https://www.medchemexpress.com/thiosalicylic-acid.html
https://www.medchemexpress.com/thiosalicylic-acid.html
https://www.medchemexpress.com/thiosalicylic-acid.html
https://www.chemimpex.com/products/24480
https://pubchem.ncbi.nlm.nih.gov/compound/thiolate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014476?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Accidental Release Measures
Personal Precautions: Use personal protective equipment, including chemical-impermeable

gloves. Ensure adequate ventilation. Avoid dust formation and breathing vapors, mist, or gas.

Evacuate personnel to safe areas and remove all sources of ignition.[2][4]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

chemical enter drains.[4]

Methods for Cleaning Up: Collect the spilled material using spark-proof tools and place it in a

suitable, closed container for disposal.[4]

Disposal Considerations
Dispose of contents and container in accordance with local, regional, and national regulations.

The material should be disposed of at an appropriate treatment and disposal facility.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-Depth Technical Guide to the Material Safety of 2-
Mercaptobenzoic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b014476#2-mercaptobenzoic-acid-material-safety-
data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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